2-Isopropoxy-3-(methylamino)phenol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-(methylamino)-2-propan-2-yloxyphenol
• InChI: InChI=1S/C10H15NO2/c1-7(2)13-10-8(11-3)5-4-6-9(10)12/h4-7,11-12H,1-3H3
• InChI Key: DIKXNAAUFPWEPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=C1O)NC

Description

2-Isopropoxy-3-(methylamino)phenol is a substituted phenolic compound characterized by an isopropoxy group at the 2-position and a methylamino group at the 3-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Isopropoxy-3-(methylamino)phenol typically involves the reaction of 2-isopropoxyphenol with methylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2-Isopropoxy-3-(methylamino)phenol involves large-scale synthesis using automated reactors and continuous flow processes. The use of advanced technologies ensures consistent quality and efficiency in the production process. The compound is purified through various techniques, including distillation and crystallization, to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Isopropoxy-3-(methylamino)phenol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The phenolic hydroxyl group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols. Substitution reactions can result in various substituted phenols.

Scientific Research Applications

2-Isopropoxy-3-(methylamino)phenol has diverse applications in scientific research, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research explores its potential therapeutic applications and pharmacological properties.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Isopropoxy-3-(methylamino)phenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-[(Methylamino)methyl]phenol

• Structural Differences: Lacks the isopropoxy group at the 2-position but includes a methylaminomethyl substituent.
• Bioactivity: Exhibits potent antibiofilm and antiviral activity against S. aureus by downregulating fnbA (critical for bacterial adhesion) and α-hemolysin (a virulence factor). Its MIC (Minimum Inhibitory Concentration) against S.
• Mechanism : Acts as a SarA protein inhibitor, disrupting quorum sensing and virulence factor expression .

3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

• Structural Differences: Replaces the phenolic ring with a thiophene moiety and introduces a propanol chain.
• Bioactivity: Primarily studied as a synthetic intermediate in pharmaceutical chemistry (e.g., drospirenone derivatives).

4-[3-(Methylamino)-1-(thiophen-2-yl)propyl]naphthalen-1-ol

• Bioactivity: Limited data exist, but naphthalene derivatives are often explored for anticancer or antifungal applications due to planar aromatic systems .

Table 1: Key Comparative Data

Compound	Key Substituents	Bioactivity (MIC/IC₅₀)	Mechanism of Action	Cytotoxicity
2-Isopropoxy-3-(methylamino)phenol	2-isopropoxy, 3-methylamino	Not reported	Hypothesized SarA inhibition	Unknown
2-[(Methylamino)methyl]phenol	2-methylaminomethyl	32 µg/mL (S. aureus)	SarA inhibition, fnbA downregulation	None (HEp-2)
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Thiophene, propanol chain	Not reported	Synthetic intermediate	Not tested

Research Findings and Limitations

• Antimicrobial Efficacy: 2-[(Methylamino)methyl]phenol demonstrates superior antibiofilm activity compared to other methylamino-phenols, likely due to its optimal substituent positioning for SarA binding .
• Structural-Activity Relationship (SAR): The isopropoxy group in 2-Isopropoxy-3-(methylamino)phenol may enhance membrane permeability but could reduce target binding affinity compared to smaller substituents .
• Gaps in Knowledge: No direct studies on 2-Isopropoxy-3-(methylamino)phenol’s bioactivity or toxicity exist.